Cas no 349650-89-1 (5-Pyrimidinecarboxylicacid, 4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methyl ester)
349650-89-1 structure
Product Name:5-Pyrimidinecarboxylicacid, 4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methyl ester
CAS No:349650-89-1
MF:C13H22N2O3
MW:254.325383663177
CID:302798
PubChem ID:11459475
Update Time:2025-04-19
5-Pyrimidinecarboxylicacid, 4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarboxylicacid, 4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methyl ester
- 5-Pyrimidinecarboxylicacid,4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-,methylester(9CI)
- methyl 4-hexyl-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
- 5-pyrimidinecarboxylic acid,4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-,methyl ester
- 349650-89-1
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- Inchi: 1S/C13H22N2O3/c1-4-5-6-7-8-10-11(12(16)18-3)9(2)14-13(17)15-10/h10H,4-8H2,1-3H3,(H2,14,15,17)
- InChI Key: SOWYXQHCWIMGMR-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C)NC(NC1CCCCCC)=O)=O
Computed Properties
- Exact Mass: 254.16304257g/mol
- Monoisotopic Mass: 254.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 67.4Ų
5-Pyrimidinecarboxylicacid, 4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methyl ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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